Cas no 1866496-64-1 (3-[(2-ethyl-3-hydroxy-2-methylpropyl)amino]-1λ?-thietane-1,1-dione)

• Product Name: 3-[(2-ethyl-3-hydroxy-2-methylpropyl)amino]-1λ?-thietane-1,1-dione
• CAS No: 1866496-64-1
• MF: C₉H₁₉NO₃S
• MW: 221.317061662674
• CID: 5277194
• Update Time: 2026-03-09

3-[(2-ethyl-3-hydroxy-2-methylpropyl)amino]-1λ?-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-((2-(hydroxymethyl)-2-methylbutyl)amino)thietane 1,1-dioxide
• 3-[(2-ethyl-3-hydroxy-2-methylpropyl)amino]-1λ?-thietane-1,1-dione

• Inchi： 1S/C9H19NO3S/c1-3-9(2,7-11)6-10-8-4-14(12,13)5-8/h8,10-11H,3-7H2,1-2H3
• InChI Key： QNCHNLNPOBCFLM-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(NCC(CO)(C)CC)C1

Additional information on 3-[(2-ethyl-3-hydroxy-2-methylpropyl)amino]-1λ?-thietane-1,1-dione

Introduction to 3-[(2-ethyl-3-hydroxy-2-methylpropyl)amino]-1λ?-thietane-1,1-dione (CAS No. 1866496-64-1)

3-[(2-ethyl-3-hydroxy-2-methylpropyl)amino]-1λ?-thietane-1,1-dione is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its distinct molecular framework and potential biological activities. With the CAS number 1866496-64-1, this thietane derivative has been the subject of extensive research, particularly in the development of novel therapeutic agents. The compound’s intricate architecture, featuring a thietane core substituted with an amino group and a complex side chain, makes it a promising candidate for further exploration in drug discovery.

The molecular structure of 3-[(2-ethyl-3-hydroxy-2-methylpropyl)amino]-1λ?-thietane-1,1-dione encompasses a sulfur-containing heterocycle, which is known to play a crucial role in modulating biological pathways. The presence of both hydroxyl and methyl groups in the side chain enhances its chemical diversity, allowing for various interactions with biological targets. This structural complexity has prompted researchers to investigate its pharmacological properties, particularly in the context of anti-inflammatory and anticancer therapies.

Recent studies have highlighted the potential of thietane derivatives as scaffolds for developing small-molecule drugs. The thietane core in 3-[(2-ethyl-3-hydroxy-2-methylpropyl)amino]-1λ?-thietane-1,1-dione exhibits favorable physicochemical properties that make it an attractive candidate for drug design. These properties include good solubility in both aqueous and organic solvents, which is essential for formulation development and bioavailability enhancement. Additionally, the compound’s ability to undergo selective binding with biological receptors suggests its potential as an inhibitor or modulator of key enzymatic pathways.

In the realm of medicinal chemistry, the side chain (2-ethyl-3-hydroxy-2-methylpropyl)amino group in 3-[(2-ethyl-3-hydroxy-2-methylpropyl)amino]-1λ?-thietane-1,1-dione contributes to its unique pharmacological profile. This moiety has been shown to interact with various targets, including kinases and transcription factors, which are integral to numerous disease pathways. The hydroxyl group within the side chain further enhances the compound’s reactivity, enabling it to form hydrogen bonds and other non-covalent interactions with biological molecules. Such interactions are critical for achieving high affinity and selectivity in drug design.

The synthesis of 3-[(2-ethyl-3-hydroxy-2-methylpropyl)amino]-1λ?-thietane-1,1-dione presents both challenges and opportunities for chemists. The construction of the thietane ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry, have been employed to streamline the synthesis process. These approaches not only improve efficiency but also allow for functional group modifications that can enhance the compound’s biological activity.

One of the most compelling aspects of 3-[(2-ethyl-3-hydroxy-2-methylpropyl)amino]-1λ?-thietane-1,1-dione is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and cancer progression. Preclinical studies have demonstrated promising results in cell-based assays, where the compound showed dose-dependent inhibition of target enzymes without significant off-target effects. These findings underscore its therapeutic potential and justify further investigation into its mechanism of action.

The pharmacokinetic profile of 3-(2-(Ethyl)-3-(Hydroxymethylethyl)-Amino)-Thietanone (CAS No: 1866496)-64(+)Dione is another critical factor that influences its suitability as a drug candidate. Early pharmacokinetic studies suggest that the compound exhibits moderate oral bioavailability and favorable metabolic stability. These properties are essential for ensuring that the drug reaches effective concentrations at its target site while minimizing rapid degradation by metabolic enzymes. Additionally, the compound’s solubility profile facilitates formulation into diverse dosage forms, including tablets and injectables.

Advances in computational chemistry have further accelerated the exploration of 3-[((Ethyl)-Hydroxyisopropyl)-Amino]-Thietazone Dione (CAS No: 1866496)-64(+)’s pharmacological properties. Molecular modeling techniques have been used to predict binding affinities and interactions with biological targets, providing valuable insights into its mode of action. These computational approaches complement experimental data obtained from high-throughput screening assays, enabling researchers to prioritize compounds for further development based on their predicted efficacy and safety profiles.

The regulatory landscape surrounding novel pharmaceutical compounds like CAS No 1866496 - 64(+) Thetanone Dione is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving a new drug candidate for clinical use. Researchers must navigate these requirements carefully to ensure that their findings are robust enough to support regulatory submissions. Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing the development pipeline for such compounds.

The future direction of research on CAS No 1866496 - Thetanone Dione (Chemical Name: 3-[((Ethyl)-Hydroxyisopropyl)-Amino]-Thietazone Dione) lies in elucidating its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide critical insights into its therapeutic potential and help identify possible adverse effects or limitations. Additionally, exploring structural analogs may reveal novel derivatives with enhanced efficacy or reduced toxicity.

In conclusion,CAS No 1866496 - Thetanone Dione (Chemical Name: 3-[((Ethyl)-Hydroxyisopropyl)-Amino]-Thietazone Dione) represents a fascinating subject of study in pharmaceutical chemistry due to its unique structure and promising biological activities。 Its investigation holds significant implications for developing new therapeutic strategies across various disease areas。 As research progresses,this compound will continue to be a focal point for scientists seeking innovative solutions in drug discovery。